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Compound of Interest

Compound Name: 3-(Ethylamino)propanenitrile

CAS No.: 21539-47-9

Cat. No.: B033339

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Ethylamino)propanenitrile is a valuable chemical intermediate characterized by the

presence of both a secondary amine and a nitrile functional group. This unique bifunctionality

makes it a versatile building block in organic synthesis, particularly in the preparation of more

complex molecules with applications in medicinal chemistry and materials science. This guide

provides a comprehensive overview of its chemical identity, synthesis, and key applications,

tailored for professionals in research and development.

Chemical Identity and Nomenclature
The systematic identification of a chemical compound is fundamental to scientific

communication and safety. 3-(Ethylamino)propanenitrile is known by several names, and a

clear understanding of its nomenclature is crucial for accurate documentation and database

searches.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b033339#bc-rfq
https://www.benchchem.com/product/b033339/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylamino-propanenitrile
https://www.benchchem.com/product/b033339/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylamino-propanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name
The unequivocally recognized name for this compound under the International Union of Pure

and Applied Chemistry (IUPAC) nomenclature is 3-(Ethylamino)propanenitrile. This name

precisely describes the molecular structure: a three-carbon nitrile ("propanenitrile") with an

ethylamino group attached to the third carbon atom.

Synonyms and Trade Names
In literature and commercial listings, 3-(Ethylamino)propanenitrile is also referred to by a

variety of synonyms. These alternative names often highlight different structural aspects or are

historical in nature. Being familiar with these synonyms is essential for comprehensive literature

reviews and sourcing of the material.

3-(Ethylamino)propionitrile

N-(2-Cyanoethyl)-N-ethylamine

N-Ethyl-2-cyanoethylamine

NSC 66681

Propanenitrile, 3-(ethylamino)-

N-Ethyl-beta-alaninenitrile

It is important to note that while "propionitrile" is a commonly used synonym for "propanenitrile,"

the latter is the preferred term in modern IUPAC nomenclature.

Chemical Structure and Identifiers
A visual representation of the molecular structure provides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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